Cas no 1314916-48-7 (4-(Chloromethyl)-1-propan-2-ylimidazole)

• Product Name: 4-(Chloromethyl)-1-propan-2-ylimidazole
• CAS No: 1314916-48-7
• MF: C₇H₁₁ClN₂
• MW: 158.628640413284
• CID: 2135136
• Update Time: 2023-08-04

4-(Chloromethyl)-1-propan-2-ylimidazole Chemical and Physical Properties

Names and Identifiers

• 4-(chloromethyl)-1-isopropyl-1H-imidazole
• 4-(chloromethyl)-1-(propan-2-yl)-1H-imidazole
• 4-(Chloromethyl)-1-propan-2-ylimidazole

• Inchi： 1S/C7H11ClN2/c1-6(2)10-4-7(3-8)9-5-10/h4-6H,3H2,1-2H3
• InChI Key： XQKASJLMYBQYEO-UHFFFAOYSA-N
• SMILES： ClCC1=CN(C=N1)C(C)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 106
• Topological Polar Surface Area: 17.8